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Abstract

Macrophages, key players in the innate immune system, exhibit remarkable plasticity,
polarizing into distinct functional phenotypes in response to microenvironmental cues. The
classical M1 and alternative M2 polarization states represent two extremes of a continuum, with
M1 macrophages driving pro-inflammatory responses and M2 macrophages contributing to
tissue repair and immunoregulation. The G protein-coupled receptor ChemR23, also known as
chemerin receptor 1 (CMKLR1), has emerged as a critical regulator of macrophage function
and polarization. This technical guide provides an in-depth analysis of the function of ChemR23
in macrophage polarization, summarizing key quantitative data, detailing experimental
protocols, and visualizing the complex signaling pathways involved. Understanding the intricate
role of ChemR23 is paramount for the development of novel therapeutic strategies targeting
macrophage-mediated inflammatory and neoplastic diseases.

Introduction to ChemR23 and Macrophage
Polarization

ChemR23 is a receptor for two distinct endogenous ligands: the chemoattractant protein
chemerin and the pro-resolving lipid mediator Resolvin E1 (RvE1).[1][2][3] This dual ligand
specificity endows ChemR23 with a complex and context-dependent role in inflammation,
spanning both the initiation and resolution phases.[4][5] Macrophage polarization is a dynamic
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process central to the immune response. M1 macrophages, typically induced by interferon-
gamma (IFN-y) and lipopolysaccharide (LPS), are characterized by the production of pro-
inflammatory cytokines such as TNF-a and IL-6.[6][7][8] Conversely, M2 macrophages,
stimulated by cytokines like IL-4 and IL-13, exhibit anti-inflammatory properties and are
involved in wound healing and immune suppression.[6][8] The balance between M1 and M2
polarization is crucial for maintaining tissue homeostasis, and its dysregulation is implicated in
a wide range of pathologies, including chronic inflammation, atherosclerosis, and cancer.[9][10]
[11]

ChemR23 Expression and Function in Macrophage
Subtypes

Compelling evidence indicates that ChemR23 expression is preferentially associated with the
M1 macrophage phenotype.[1][3][12][13] Studies have shown that stimulation of unpolarized
macrophages with LPS or IFN-y leads to increased transcription of the CMKLR1 gene, which
encodes ChemR23.[1][2][3] Consequently, M1 macrophages exhibit chemotactic responses to
chemerin, while M2 macrophages, which do not express surface ChemR23, are non-
responsive.[1][2][3]

Activation of ChemR23 on M1 macrophages by its ligands initiates distinct downstream
signaling events. Chemerin binding typically activates Gi proteins, leading to a decrease in
cyclic adenosine monophosphate (CAMP) levels and subsequent phosphorylation of
extracellular signal-regulated kinases 1/2 (ERK1/2) and activation of the nuclear factor kappa B
(NF-kB) pathway, contributing to inflammatory responses.[2] In contrast, RvVE1 binding to
ChemR23 promotes the resolution of inflammation by enhancing macrophage phagocytosis of
apoptotic neutrophils and repolarizing M1 macrophages towards a resolution-type phenotype,
distinct from the M2 phenotype, which is characterized by increased IL-10 transcription.[1][3]
[13]

More recent studies utilizing agonist antibodies targeting ChemR23 have further elucidated its
role in reprogramming macrophages. Activation of ChemR23 in M-CSF-differentiated
macrophages and tumor-associated macrophage (TAM)-like cells, which often exhibit an M2-
like phenotype, leads to a profound modulation of their characteristics.[2][4][5][14] This includes
alterations in surface marker expression, cytokine secretion profiles, and immune functions,
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ultimately shifting them towards a less inflammatory and potentially anti-tumorigenic state.[2][4]
[14]

Quantitative Data on ChemR23 Function in
Macrophage Polarization

The following tables summarize key quantitative findings from studies investigating the role of
ChemR23 in macrophage polarization.

Table 1: ChemR23 Expression in Polarized Macrophages

. ChemR23
Macrophage Type Stimulus . Reference
Expression Level

M1 Macrophages LPS or IFN-y Upregulated [1112][3]
Not Expressed on
M2 Macrophages IL-4 or IL-13 [11[3]
Surface
M-CSF Differentiated Higher than GM-CSF
M-CSF _ _ [41[5]
Macrophages differentiated

GM-CSF
) ) Lower than M-CSF
Differentiated GM-CSF ) ) [415]
differentiated

Macrophages
TAM-like Tumor Cell Higher than GM-CSF ne
Macrophages Supernatant differentiated

Table 2: Effects of ChemR23 Activation on Macrophage Function
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Ligand/Agonis Macrophage Quantitative
Effect Reference
t Type Change
Increased
) ) migration
Chemerin M1 Macrophages = Chemotaxis [1][3]
towards
chemerin
Resolvin E1 (10 IL-10
M1 Macrophages o Increased [11[31[13]
nM) Transcription
Phagocytosis of
Resolvin E1 M1 Macrophages microbial Increased [11[3][13]
particles
M-CSF ] Significantly
oaChemR23 mAb IL-10 Secretion [4]
Macrophages decreased
M-CSF ) Significantly
aChemR23 mAb TNF-a Secretion ) [4]
Macrophages increased
M-CSF ) Significantly
oaChemR23 mAb IL-6 Secretion [4]
Macrophages decreased
M-CSF ERK1/2 Induced within
aChemR23 mAb ) ] [41[5]
Macrophages Phosphorylation 30-60 minutes
_ CD80, CD86,
M1-polarized
oChemR23 mAb CCRY Decreased [15]
Macrophages )
Expression
M2-polarized CD206, CD11b
oChemR23 mAb ] Decreased [15]
Macrophages Expression

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the
function of ChemR23 in macrophage polarization.

In Vitro Macrophage Polarization
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Objective: To generate polarized M1 and M2 macrophages from bone marrow-derived
macrophages (BMDMs) or peripheral blood mononuclear cells (PBMCSs).

Materials:

Bone marrow cells isolated from mice or human PBMCs.[6][16]

o« DMEM or RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin.
o Recombinant mouse or human M-CSF (for generating MO macrophages).[16]

o Recombinant mouse or human IFN-y.[6][7]

e Lipopolysaccharide (LPS).[6][7]

e Recombinant mouse or human IL-4.[6][8]

e Recombinant mouse or human IL-13.[8]

Protocol:

e Generation of MO Macrophages:

o Culture bone marrow cells or monocytes in complete medium supplemented with M-CSF
(e.g., 100 ng/mL) for 6-7 days to differentiate them into naive MO macrophages.[16]

e M1 Polarization:
o Replace the medium with fresh complete medium.
o Add IFN-y (e.g., 20 ng/mL) and LPS (e.g., 100 ng/mL) to the MO macrophages.[7]
o Incubate for 24-48 hours.
e M2 Polarization:
o Replace the medium with fresh complete medium.

o Add IL-4 (e.g., 20 ng/mL) or IL-13 (e.g., 20 ng/mL) to the MO macrophages.[6][8]
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o Incubate for 24-48 hours.

o Verification of Polarization:

o Analyze the expression of M1 markers (e.g., CD80, CD86, iINOS) and M2 markers (e.g.,
CD206, CD163, Arginase-1) by flow cytometry or gPCR.[17]

o Measure the secretion of pro-inflammatory (TNF-a, IL-6) and anti-inflammatory (IL-10)
cytokines by ELISA.[7]

ChemR23 Signaling Pathway Analysis

Objective: To investigate the intracellular signaling pathways activated by ChemR23 ligands.

Materials:

Polarized macrophages.

o ChemR23 ligands (Chemerin, RvVE1) or agonist antibodies.

o RIPA lysis buffer with protease and phosphatase inhibitors.

o BCA protein assay Kkit.

o SDS-PAGE gels and Western blotting apparatus.

e Primary antibodies against phosphorylated and total ERK1/2, Akt, and NF-kB.
» HRP-conjugated secondary antibodies.

e Chemiluminescence substrate.

Protocol:

o Starve the macrophages in serum-free medium for 4 hours.[4]

» Stimulate the cells with the ChemR23 ligand or agonist at various time points (e.g., 0, 5, 15,
30, 60 minutes).[4]
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Lyse the cells with RIPA buffer and quantify the protein concentration.[4]

Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

Probe the membrane with primary antibodies against the phosphorylated and total forms of
the signaling proteins of interest.

Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using a
chemiluminescence detection system.

Macrophage Functional Assays

Objective: To assess the functional consequences of ChemR23 activation on macrophages.

Chemotaxis Assay:

Use a transwell migration system with a polycarbonate membrane (e.g., 8 um pore size).

Place polarized macrophages in the upper chamber.

Add chemerin to the lower chamber as a chemoattractant.[1][18]

Incubate for a few hours to allow cell migration.

Stain and count the cells that have migrated to the lower side of the membrane.

Phagocytosis Assay:

Label apoptotic cells (e.g., neutrophils) or microbial particles with a fluorescent dye.

Co-culture the labeled targets with macrophages that have been pre-treated with a
ChemR23 ligand or agonist.[15]

After incubation, wash away non-phagocytosed targets.

Quantify the uptake of the fluorescent targets by the macrophages using flow cytometry or
fluorescence microscopy.
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Visualizing the Pathways and Processes

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and
experimental workflows related to ChemR23 and macrophage polarization.
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Caption: ChemR23 signaling pathways initiated by Chemerin and RvVE1.
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Caption: Experimental workflow for in vitro macrophage polarization.
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Caption: Logical relationship between ChemR23 and macrophage phenotypes.

Conclusion and Future Directions

ChemR23 plays a multifaceted and critical role in dictating macrophage polarization and
function. Its preferential expression on M1 macrophages and its ability to be activated by both
pro-inflammatory and pro-resolving ligands place it at a crucial juncture in the inflammatory
response. The capacity of ChemR23 agonists to reprogram macrophages towards a less
inflammatory and potentially anti-tumorigenic phenotype highlights its significant therapeutic
potential.[2][4][14] Future research should focus on further dissecting the context-dependent
signaling pathways downstream of ChemR23 and on developing selective modulators of this
receptor for the treatment of a wide array of inflammatory diseases and cancers. The detailed
understanding of ChemR23's function in macrophage polarization will undoubtedly pave the
way for innovative immunomodulatory therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ChemR23, the receptor for chemerin and resolvin E1, is expressed and functional on M1
but not on M2 macrophages - PubMed [pubmed.ncbi.nim.nih.gov]

2. AbbVie Explores New Target ChemR23 for the Treatment of Chronic Inflammation
[synapse.patshap.com]

3. [PDF] ChemR23, the Receptor for Chemerin and Resolvin E1, Is Expressed and
Functional on M1 but Not on M2 Macrophages | Semantic Scholar [semanticscholar.org]

4. ChemR23 activation reprograms macrophages toward a less inflammatory phenotype and
dampens carcinoma progression - PMC [pmc.ncbi.nlm.nih.gov]

5. Frontiers | ChemR23 activation reprograms macrophages toward a less inflammatory
phenotype and dampens carcinoma progression [frontiersin.org]

6. A Comprehensive High-Efficiency Protocol for Isolation, Culture, Polarization, and
Glycolytic Characterization of Bone Marrow-Derived Macrophages - PMC
[pmc.ncbi.nlm.nih.gov]

7. M1 Macrophage Polarization Assay - Creative Biolabs [macrophage.creative-biolabs.com]

8. Polarizing Macrophages In Vitro | Springer Nature Experiments
[experiments.springernature.com]

9. ERV1/ChemR23 Signaling Protects Against Atherosclerosis by Modifying Oxidized Low-
Density Lipoprotein Uptake and Phagocytosis in Macrophages - PubMed
[pubmed.ncbi.nim.nih.gov]

10. ahajournals.org [ahajournals.org]

11. ahajournals.org [ahajournals.org]

12. researchgate.net [researchgate.net]

13. academic.oup.com [academic.oup.com]
14. researchgate.net [researchgate.net]

15. Agonist anti-ChemR23 mAb reduces tissue neutrophil accumulation and triggers chronic
inflammation resolution - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b15143376?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25637017/
https://pubmed.ncbi.nlm.nih.gov/25637017/
https://synapse.patsnap.com/blog/abbvie-explores-new-target-chemr23-for-the-treatment-of-chronic-inflammation
https://synapse.patsnap.com/blog/abbvie-explores-new-target-chemr23-for-the-treatment-of-chronic-inflammation
https://www.semanticscholar.org/paper/ChemR23%2C-the-Receptor-for-Chemerin-and-Resolvin-E1%2C-Herov%C3%A1-Schmid/05bba8f073b150c86dec40d908e8ad3a9abb8ee1
https://www.semanticscholar.org/paper/ChemR23%2C-the-Receptor-for-Chemerin-and-Resolvin-E1%2C-Herov%C3%A1-Schmid/05bba8f073b150c86dec40d908e8ad3a9abb8ee1
https://pmc.ncbi.nlm.nih.gov/articles/PMC10396772/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10396772/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1196731/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2023.1196731/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8118145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8118145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8118145/
https://macrophage.creative-biolabs.com/m1-macrophage-polarization-assay.htm
https://experiments.springernature.com/articles/10.1007/978-1-4939-7837-3_12
https://experiments.springernature.com/articles/10.1007/978-1-4939-7837-3_12
https://pubmed.ncbi.nlm.nih.gov/29739755/
https://pubmed.ncbi.nlm.nih.gov/29739755/
https://pubmed.ncbi.nlm.nih.gov/29739755/
https://www.ahajournals.org/doi/10.1161/ATVBAHA.119.312386?doi=10.1161/ATVBAHA.119.312386
https://www.ahajournals.org/doi/10.1161/ATVBAHA.119.312386
https://www.researchgate.net/publication/271648456_ChemR23_the_Receptor_for_Chemerin_and_Resolvin_E1_Is_Expressed_and_Functional_on_M1_but_Not_on_M2_Macrophages
https://academic.oup.com/jimmunol/article-abstract/194/5/2330/7972842
https://www.researchgate.net/publication/372514180_ChemR23_activation_reprograms_macrophages_toward_a_less_inflammatory_phenotype_and_dampens_carcinoma_progression
https://pmc.ncbi.nlm.nih.gov/articles/PMC11057782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11057782/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 16. creative-diagnostics.com [creative-diagnostics.com]
e 17. Macrophage Polarization Assay - Creative Biolabs [macrophage.creative-biolabs.com]
e 18. journals.plos.org [journals.plos.org]

 To cite this document: BenchChem. [The Role of ChemR23 in Macrophage Polarization: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143376#the-function-of-chemr23-in-macrophage-
polarization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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